Cas no 1496618-04-2 (Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]-)

Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]-, is a specialized organic compound featuring a pentanoic acid backbone functionalized with a 4-piperidinylacetyl amino group. This structure imparts unique reactivity and potential applications in pharmaceutical and biochemical research. The presence of the piperidine moiety enhances its utility as a building block for drug discovery, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s purity and stability under standard conditions further support its use in synthetic and medicinal chemistry applications.
Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- structure
1496618-04-2 structure
Product name:Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]-
CAS No:1496618-04-2
MF:C12H22N2O3
MW:242.314683437347
CID:5920936
PubChem ID:64059390

Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]-
    • 1496618-04-2
    • AKOS013376176
    • 5-(2-(Piperidin-4-yl)acetamido)pentanoic acid
    • EN300-7455818
    • 5-[2-(piperidin-4-yl)acetamido]pentanoic acid
    • CS-0346004
    • Inchi: 1S/C12H22N2O3/c15-11(9-10-4-7-13-8-5-10)14-6-2-1-3-12(16)17/h10,13H,1-9H2,(H,14,15)(H,16,17)
    • InChI Key: IMQAYQSPBZYMDE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCNC(CC1CCNCC1)=O

Computed Properties

  • Exact Mass: 242.16304257g/mol
  • Monoisotopic Mass: 242.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4Ų
  • XLogP3: -2.3

Experimental Properties

  • Density: 1.085±0.06 g/cm3(Predicted)
  • Boiling Point: 495.3±20.0 °C(Predicted)
  • pka: 4.70±0.10(Predicted)

Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7455818-1.0g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
1.0g
$1357.0 2025-03-11
Enamine
EN300-7455818-5.0g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
5.0g
$3935.0 2025-03-11
Enamine
EN300-7455818-10.0g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
10.0g
$5837.0 2025-03-11
Enamine
EN300-7455818-0.5g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
0.5g
$1302.0 2025-03-11
Enamine
EN300-7455818-0.05g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
0.05g
$1140.0 2025-03-11
Enamine
EN300-7455818-0.25g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
0.25g
$1249.0 2025-03-11
Enamine
EN300-7455818-0.1g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
0.1g
$1195.0 2025-03-11
Enamine
EN300-7455818-2.5g
5-[2-(piperidin-4-yl)acetamido]pentanoic acid
1496618-04-2 95.0%
2.5g
$2660.0 2025-03-11

Additional information on Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]-

Comprehensive Overview of Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- (CAS No. 1496618-04-2)

Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- (CAS No. 1496618-04-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperidine derivative, is known for its unique structural features and potential applications in drug development. The molecular structure combines a pentanoic acid backbone with a piperidinyl acetyl group, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in CAS 1496618-04-2 is driven by its relevance in addressing modern healthcare challenges, such as the development of novel therapeutics for neurological disorders and metabolic diseases. Researchers are particularly intrigued by its potential role as a small-molecule modulator in targeting specific biological pathways. This aligns with the increasing demand for precision medicine and targeted drug delivery systems, which are among the top trending topics in pharmaceutical sciences today.

From a chemical perspective, Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- exhibits notable stability under standard laboratory conditions, making it suitable for various experimental applications. Its solubility profile and reactivity have been studied extensively, with findings suggesting compatibility with common organic solvents. These properties are critical for researchers exploring its utility in high-throughput screening and structure-activity relationship (SAR) studies, both of which are frequently searched topics in academic and industrial research circles.

The compound's significance extends to its potential role in addressing neurodegenerative diseases, a hot topic in contemporary medical research. Preliminary studies indicate that derivatives of 1496618-04-2 may interact with key enzymes involved in neuronal signaling. This has sparked interest in its application for conditions like Alzheimer's and Parkinson's disease, which are among the most searched health concerns globally. Such applications highlight the compound's relevance in the context of aging populations and the rising prevalence of cognitive disorders.

In the realm of synthetic chemistry, Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- serves as a valuable building block for constructing more complex molecules. Its modular structure allows for diverse functionalization, catering to the needs of researchers working on combinatorial chemistry and fragment-based drug design. These approaches are frequently discussed in scientific forums and represent key areas of innovation in drug discovery pipelines.

Market trends indicate a steady increase in demand for specialized intermediates like CAS 1496618-04-2, particularly from contract research organizations (CROs) and academic institutions. The compound's versatility makes it attractive for projects involving kinase inhibitors and GPCR-targeted therapies, both of which dominate current pharmaceutical R&D investments. This aligns with the broader industry shift toward personalized medicine and biomarker-driven therapeutics, topics that frequently appear in search queries related to drug development.

Quality control and analytical characterization of Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- are crucial aspects for researchers and manufacturers. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These methods are themselves popular search terms among chemistry professionals, reflecting the compound's position at the intersection of synthetic chemistry and analytical science.

Environmental and safety considerations for handling 1496618-04-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are recommended to maintain stability. This practical information is often sought after by laboratory technicians and safety officers, making it a valuable addition to any comprehensive compound profile.

The future outlook for Pentanoic acid, 5-[[2-(4-piperidinyl)acetyl]amino]- appears promising, with potential applications extending into bioconjugation chemistry and proteomics research. As the scientific community continues to explore innovative uses for this compound, its role in advancing chemical biology and therapeutic discovery is likely to expand. These forward-looking perspectives address common questions about the long-term significance of specialized chemical intermediates in modern research.

In summary, CAS 1496618-04-2 represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, combined with growing scientific interest in piperidine-based compounds and small-molecule therapeutics, position it as a compound of continuing relevance in addressing contemporary medical challenges and advancing chemical science.

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